Cas no 727702-62-7 (2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• CAS No: 727702-62-7
• MF: C₁₀H₁₈ClNO₃S
• MW: 267.772820949554
• MDL: MFCD04617890
• CID: 1072407
• PubChem ID: 3762851
• Update Time: 2025-05-25

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-N-isobutyl-acetamide
• 2-CHLORO-N-(1,1-DIOXIDOTETRAHYDROTHIEN-3-YL)-N-ISOBUTYLACETAMIDE
• 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• 727702-62-7
• 2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutylacetamide
• 2-chloro-N-(1,1-dioxo-1??-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)acetamide
• 2-Chloro-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide
• EN300-06905
• SCHEMBL22207388
• Z56938877
• 2-Chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• SR-01000046339-1
• AKOS016039731
• CS-0220543
• CEB70262
• MFCD04617890
• AKOS000269867
• SR-01000046339
• 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-methylpropyl)acetamide
• VS-02237
• G38492
• BBL009890
• STK801328

• MDL： MFCD04617890
• Inchi： 1S/C10H18ClNO3S/c1-8(2)6-12(10(13)5-11)9-3-4-16(14,15)7-9/h8-9H,3-7H2,1-2H3
• InChI Key： VSEHIJZDKSGPJT-UHFFFAOYSA-N
• SMILES： ClCC(N(CC(C)C)C1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 267.0695923g/mol
• Monoisotopic Mass: 267.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide

Introduction to 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide (CAS No 727702-62-7)

The compound 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide, identified by the CAS registry number 727702-62-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile functional groups and ability to form hydrogen bonds. The molecule's structure incorporates a chlorinated substituent, a thiolane ring (a five-membered sulfur-containing ring), and an isobutyl group, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of sulfur-containing heterocycles like thiolane in medicinal chemistry. The thiolane ring in this compound contributes to its stability and bioavailability, making it an attractive scaffold for drug design. The presence of the isobutyl group enhances lipophilicity, which is crucial for improving the absorption and permeability of drugs across biological membranes. Additionally, the chlorine substituent introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated that similar acetamide derivatives can inhibit key enzymes involved in inflammatory pathways, suggesting a potential role in treating chronic inflammatory diseases.

The synthesis of 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. These methods are particularly relevant in the context of green chemistry initiatives that aim to minimize waste and energy consumption in chemical manufacturing.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have emphasized the importance of thorough toxicological evaluations for new chemical entities, especially those intended for pharmaceutical use.

The global market for specialty chemicals continues to grow, driven by increasing demand from pharmaceutical companies seeking novel drug candidates. As a result, compounds like 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide are becoming increasingly valuable due to their unique structural features and potential applications. Industry reports predict that investments in research and development will further accelerate innovation in this field over the next decade.

In conclusion, 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-(2-methylpropyl)acetamide (CAS No 727702-62-7) represents a significant advancement in organic synthesis with promising prospects for future applications in medicine and beyond. Its unique structure, combined with recent breakthroughs in synthetic methodologies and pharmacological research, positions it as a key player in the development of innovative therapeutic agents.